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molecular formula C7H7ClN2O B8782057 1-(5-Amino-6-chloropyridin-2-YL)ethan-1-one

1-(5-Amino-6-chloropyridin-2-YL)ethan-1-one

Cat. No. B8782057
M. Wt: 170.59 g/mol
InChI Key: KDGMWPBXRSZFMI-UHFFFAOYSA-N
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Patent
US04988694

Procedure details

5 g (24 mmol) of 3-acetamido-6-acetyl-2-chloropyridine are boiled under reflux in a mixture of 25 ml of concentrated aqueous HCl and 25 ml of methanol for one hour. After cooling, the mixture is carefully added to 600 ml of saturated NaHCO3 solution and extracted three times with 200 ml of methylene chloride each time. The collected organic phases are dried with Na2SO4 and evaporated. The residue is recrystallized from toluene/petroleum ether.
Name
3-acetamido-6-acetyl-2-chloropyridine
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
reactant
Reaction Step Two
Name
Quantity
25 mL
Type
solvent
Reaction Step Three
Quantity
25 mL
Type
solvent
Reaction Step Three

Identifiers

REACTION_CXSMILES
C([NH:4][C:5]1[C:6]([Cl:14])=[N:7][C:8]([C:11](=[O:13])[CH3:12])=[CH:9][CH:10]=1)(=O)C.C([O-])(O)=O.[Na+]>Cl.CO>[C:11]([C:8]1[N:7]=[C:6]([Cl:14])[C:5]([NH2:4])=[CH:10][CH:9]=1)(=[O:13])[CH3:12] |f:1.2|

Inputs

Step One
Name
3-acetamido-6-acetyl-2-chloropyridine
Quantity
5 g
Type
reactant
Smiles
C(C)(=O)NC=1C(=NC(=CC1)C(C)=O)Cl
Step Two
Name
Quantity
600 mL
Type
reactant
Smiles
C(=O)(O)[O-].[Na+]
Step Three
Name
Quantity
25 mL
Type
solvent
Smiles
Cl
Name
Quantity
25 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling
EXTRACTION
Type
EXTRACTION
Details
extracted three times with 200 ml of methylene chloride each time
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The collected organic phases are dried with Na2SO4
CUSTOM
Type
CUSTOM
Details
evaporated
CUSTOM
Type
CUSTOM
Details
The residue is recrystallized from toluene/petroleum ether

Outcomes

Product
Name
Type
Smiles
C(C)(=O)C1=CC=C(C(=N1)Cl)N

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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